Cas no 27392-68-3 (1,5-NAPHTHYRIDIN-4-AMINE)

• Product Name: 1,5-NAPHTHYRIDIN-4-AMINE
• CAS No: 27392-68-3
• MF: C₈H₇N₃
• MW: 145.161280870438
• MDL: MFCD00234410
• CID: 53144
• PubChem ID: 589354
• Update Time: 2025-08-05

1,5-NAPHTHYRIDIN-4-AMINE Chemical and Physical Properties

Names and Identifiers

• 1,5-NAPHTHYRIDIN-4-AMINE
• [1,5]Naphthyridin-4-amine
• 1,5-naphthyridin-4-ylamine
• [1,5]Naphthyridin-4-ylamin
• [1,5]naphthyridin-4-ylamine
• 1,5-Naphthyridine,4-amino
• 4-Amino-1,5-naphthyridin
• 4-amino-1,5-naphthyridine
• 27392-68-3
• 4-amino-[1,5]-naphthyridine
• A15442
• SCHEMBL544243
• 1,5-Naphthyridine, 4-amino-
• FT-0720185
• AM20051030
• BCP06863
• CS-0040297
• 4-amino 1,5-naphthyridine
• 5W-1181
• 1,5-Naphthyridin-4-amine, AldrichCPR
• J-504026
• DTXSID90343377
• AC-857
• EN300-226834
• MFCD00234410
• 1,5-Naphthydrin-4-ylamine
• AKOS005145944
• Z1198152636
• DTXCID50294457
• DB-013771

• MDL： MFCD00234410
• Inchi： 1S/C8H7N3/c9-6-3-5-10-7-2-1-4-11-8(6)7/h1-5H,(H2,9,10)
• InChI Key： KFAJXZVDBVRZRC-UHFFFAOYSA-N
• SMILES： N1C=CC(=C2C=1C=CC=N2)N

Computed Properties

• Exact Mass: 145.06400
• Monoisotopic Mass: 145.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Color/Form: Yellow to Brown Solid
• Density: 1.7±0.1 g/cm3
• Boiling Point: 352.4℃ at 760 mmHg
• Flash Point: 197.0±28.7 °C
• Refractive Index: 1.724
• PSA: 51.80000
• LogP: 1.79320
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1,5-NAPHTHYRIDIN-4-AMINE Security Information

• Signal Word：Danger
• Hazard Statement： H302;H318
• Warning Statement： P280;P305+P351+P338
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Storage Condition：Room temperature

Additional information on 1,5-NAPHTHYRIDIN-4-AMINE

1,5-Naphthyridin-4-amine: A Comprehensive Overview

The compound with CAS No 27392-68-3, commonly referred to as 1,5-naphthyridin-4-amine, is a heterocyclic aromatic amine that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the naphthyridine family, which is a fused bicyclic system comprising a benzene ring and a pyridine ring. The presence of the amine group at the 4-position introduces unique electronic and structural properties that make it a valuable building block in various chemical applications.

1,5-naphthyridin-4-amine has been extensively studied for its potential in drug design and development. Recent research has highlighted its role as a scaffold for designing bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. The compound's ability to form hydrogen bonds and its planar structure contribute to its high binding affinity with biological targets, making it an attractive candidate for medicinal chemists.

In terms of synthesis, 1,5-naphthyridin-4-amine can be prepared through several methods, including cyclization reactions of amino-containing precursors or by modifying existing naphthyridine derivatives. One of the most efficient routes involves the condensation of o-aminoaryl aldehydes or ketones under appropriate conditions. This approach allows for precise control over the substitution pattern on the naphthyridine ring, enabling the preparation of various analogs for pharmacological studies.

The electronic properties of 1,5-naphthyridin-4-amine make it an intriguing candidate for applications in optoelectronics and organic electronics. Recent studies have explored its use as a component in light-emitting diodes (LEDs) and photovoltaic devices. The compound's ability to absorb and emit light in the visible spectrum, combined with its high stability under thermal and photochemical conditions, positions it as a promising material for next-generation electronic devices.

Moreover, 1,5-naphthyridin-4-amine has found utility in catalysis due to its ability to act as a ligand in transition metal complexes. Its nitrogen atoms can coordinate with metal centers, facilitating catalytic cycles in reactions such as C-H activation and cross-coupling processes. This property has led to its use in developing more efficient and selective catalysts for industrial applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 1,5-naphthyridin-4-amine. Density functional theory (DFT) calculations have revealed that the compound exhibits significant electron-withdrawing effects due to the conjugation between the nitrogen atoms and the aromatic system. These findings have been instrumental in guiding experimental studies aimed at optimizing its performance in various chemical systems.

In conclusion, 1,5-naphthyridin-4-amine (CAS No 27392-68-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and structural features continue to inspire innovative research directions, from drug discovery to materials science. As new synthetic methods and characterization techniques emerge, this compound is poised to play an even more prominent role in advancing modern chemistry.